Cas no 128350-67-4 (methyl 2-methyl-4-oxocyclopent-2-ene-1-carboxylate)

• Product Name: methyl 2-methyl-4-oxocyclopent-2-ene-1-carboxylate
• CAS No: 128350-67-4
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 1018808
• PubChem ID: 45090186
• Update Time: 2025-04-20

methyl 2-methyl-4-oxocyclopent-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-carboxylicacid,2-methyl-4-oxo-,methylester(9CI)
• 2-<2-Oxo-aethyl>-propionsaeure
• 2-methyl-4-oxo-butyric acid
• 2-Methyl-4-oxo-cyclopent-2-encarbonsaeure-methylester
• 2-methyl-4-oxo-cyclopent-2-enecarboxylic acid methyl ester
• Butanoic acid,2-methyl-4-oxo
• methyl 2-methyl-4-oxocyclopent-2-enecarboxylate
• Z1513617738
• methyl2-methyl-4-oxocyclopent-2-ene-1-carboxylate
• methyl 2-methyl-4-oxocyclopent-2-ene-1-carboxylate
• 128350-67-4
• EN300-170551
• AKOS026742057

• Inchi： 1S/C8H10O3/c1-5-3-6(9)4-7(5)8(10)11-2/h3,7H,4H2,1-2H3
• InChI Key： LGEQHFPQMQZIGO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC(C1)=O)=O

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 235.1±40.0 °C at 760 mmHg
• Flash Point: 97.7±27.4 °C
• PSA: 43.37000
• LogP: 0.69470
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

methyl 2-methyl-4-oxocyclopent-2-ene-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters